Cas no 1261583-08-7 (Ethyl 3-methyl-5-(trifluoromethoxy)benzoate)

Ethyl 3-methyl-5-(trifluoromethoxy)benzoate structure
1261583-08-7 structure
Product Name:Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
CAS No:1261583-08-7
MF:C11H11F3O3
MW:248.198454141617
CID:4937984
Update Time:2023-08-21

Ethyl 3-methyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
    • Inchi: 1S/C11H11F3O3/c1-3-16-10(15)8-4-7(2)5-9(6-8)17-11(12,13)14/h4-6H,3H2,1-2H3
    • InChI Key: FFSBQXYQTKQGOB-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C(=O)OCC)C=C(C)C=1)(F)F

Computed Properties

  • Exact Mass: 248.06602869 g/mol
  • Monoisotopic Mass: 248.06602869 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5
  • Molecular Weight: 248.20

Ethyl 3-methyl-5-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019099529-5g
Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
1261583-08-7 97%
5g
$1075.35 2023-09-03
Alichem
A019099529-10g
Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
1261583-08-7 97%
10g
$1340.00 2023-09-03
Alichem
A019099529-25g
Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
1261583-08-7 97%
25g
$2532.60 2023-09-03
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD